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Compound of Interest

Compound Name: 5-Demethylnobiletin

Cat. No.: B1666342 Get Quote

Introduction: 5-Demethylnobiletin (5-DN), a hydroxylated polymethoxyflavone (HPMF), is a

flavonoid found primarily in citrus fruits. It is a derivative of nobiletin, a more abundant

polymethoxyflavone (PMF), and has garnered significant attention from researchers for its

diverse health-promoting properties, including anti-inflammatory, anticancer, and

neuroprotective activities. Studies have shown that 5-DN often exhibits stronger bioactivities

than its precursor, nobiletin. This guide provides an in-depth overview of the natural sources of

5-demethylnobiletin, detailed methodologies for its isolation and production, and insights into

its biological action for researchers, scientists, and drug development professionals.

Natural Sources of 5-Demethylnobiletin
5-Demethylnobiletin occurs naturally in a limited number of plant species, most notably within

the Citrus genus. Its concentration is significantly lower than its parent compound, nobiletin.

Citrus Fruits: The primary natural sources of 5-DN are citrus fruits, where it is found almost

exclusively in the peels. Species reported to contain 5-demethylnobiletin include Citrus

reticulata (mandarin orange), Citrus sinensis (sweet orange), and Citrus paradisi (grapefruit).

Aged Citrus Peels: The concentration of 5-demethylnobiletin can increase in citrus peels

during storage or aging. This is due to the natural demethylation of nobiletin over time.

Other Botanical Sources: Beyond citrus, 5-demethylnobiletin has been identified in other

plant species, including Clinopodium thymifolium and Sideritis tragoriganum.
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Due to its low natural abundance, direct isolation from raw plant material is often inefficient. A

more common and higher-yielding approach is the semi-synthesis of 5-DN from the more

readily available nobiletin through a demethylation reaction.

Isolation and Production Methodologies
The acquisition of pure 5-demethylnobiletin can be approached via two main routes: direct

extraction and purification from natural sources, or the chemical conversion from nobiletin.

Route 1: Direct Extraction and Isolation
This process involves extracting the compound from citrus peel, followed by chromatographic

purification.

Preparation of Plant Material: Dried citrus peels are ground into a fine powder to increase the

surface area for solvent extraction.

Solvent Extraction: The powdered peel is subjected to extraction with a suitable solvent.

Common solvents for polymethoxyflavones include ethanol, methanol, and hexane. A 75%

ethanol solution has been shown to be highly efficient. The extraction can be performed at

elevated temperatures (e.g., 60°C) to improve yield.

Concentration: The resulting extract is filtered and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract rich in flavonoids.

Purification by High-Speed Counter-Current Chromatography (HSCCC): HSCCC is a highly

effective technique for separating compounds from complex mixtures without a solid support

matrix.

Solvent System: A two-phase solvent system is selected. A commonly used system for

separating polymethoxyflavones is n-hexane-ethyl acetate-methanol-water (e.g., in a

1:0.8:1:1 v/v ratio).

Operation: The crude extract is dissolved in the solvent mixture and injected into the

HSCCC instrument. The separation occurs based on the differential partitioning of the

compounds between the two liquid phases.
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Fraction Collection: Fractions are collected and analyzed by HPLC to identify those

containing 5-demethylnobiletin.

Final Purification: Fractions rich in 5-DN may be pooled and subjected to further purification

by preparative HPLC if necessary to achieve high purity (>98%).

Route 2: Semi-synthesis from Nobiletin via Acid-
Catalyzed Demethylation
This is the most common and efficient method for producing gram-scale quantities of 5-
demethylnobiletin, leveraging the high abundance of nobiletin in citrus peels.

Isolation of Nobiletin: Nobiletin is first isolated in large quantities from sweet orange peel

extract using flash column chromatography.

Reaction Setup: Pure nobiletin is dissolved in a solution of hydrochloric acid (e.g., 1 gram of

nobiletin in 1000 mL of 3M HCl).

Reaction Conditions: The reaction mixture is heated to 80°C and maintained for up to 72

hours. The progress of the reaction can be monitored over time by taking aliquots.

Quenching and Extraction: After the desired reaction time, the mixture is cooled and

neutralized (e.g., with NaOH) to stop the reaction. The aqueous solution is then extracted

with an organic solvent, such as ethyl acetate, to recover the demethylated product.

Purification: The ethyl acetate extract, containing 5-demethylnobiletin and any unreacted

nobiletin, is dried and can be purified using the chromatographic methods described in Route

1 (HSCCC or preparative HPLC).

Analytical Methods: HPLC
High-Performance Liquid Chromatography is essential for both monitoring the reaction

progress and verifying the purity of the final product.

Column: A reversed-phase C18 column is typically used (e.g., 15 cm x 4.6 mm, 3 µm particle

size).
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Mobile Phase: A gradient elution is often employed using a mixture of an aqueous solvent

(A) and an organic solvent (B). For example:

Solvent A: Water/acetonitrile/THF (75:20:5) with 50 mM ammonium acetate, pH 3.0.

Solvent B: Water/acetonitrile/THF (50:40:10) with 50 mM ammonium acetate, pH 3.0.

Elution Program: An optimized isocratic elution with 50% Solvent B can achieve good

separation within 10 minutes.

Detection: A UV detector set to 330 nm is suitable for detecting polymethoxyflavones.

Retention Times: Under specific isocratic conditions, nobiletin and 5-demethylnobiletin
have been reported to have retention times of approximately 4.3 minutes and 7.5 minutes,

respectively.

Quantitative Data
The yield of 5-demethylnobiletin is highly dependent on the chosen method. Direct isolation

yields are often low, while semi-synthesis provides a more controlled and abundant supply.

Table 1: Yield of 5-Demethylnobiletin from Acid-Catalyzed Demethylation of Nobiletin

Reaction Time (hours) Yield of 5-Demethylnobiletin (%)

1 6.3

2 11.4

4 19.1

8 25.5

16 37.0

24 45.4

48 56.7

72 58.8
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Table 2: Purity of Polymethoxyflavones from Tangerine Peel via HSCCC

Compound Purity (%)

Nobiletin 98.6

Tangeretin 99.8

5-hydroxy-6,7,8,3',4'-pentamethoxyflavone (5-

Demethylnobiletin)
96.8

3,5,6,7,8,3',4'-heptamethoxyflavone 95.9

Visualized Workflows and Pathways
Experimental Workflow Diagrams
The process of obtaining pure 5-demethylnobiletin can be visualized as a multi-step workflow,

starting from the raw citrus peel.
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Overall Workflow for 5-Demethylnobiletin Production

Route 1: Direct Isolation Route 2: Semi-Synthesis
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Caption: Workflow for direct isolation vs. semi-synthesis of 5-DN.
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Protocol for Acid-Catalyzed Demethylation

Start: Pure Nobiletin

Dissolve in 3M HCl

Heat at 80°C
(1-72 hours)

Monitor by HPLC Cool & Neutralize (pH 7)

Extract with Ethyl Acetate

Dry & Concentrate

Purify via Chromatography

End: Pure 5-Demethylnobiletin

Click to download full resolution via product page

Caption: Experimental steps for converting nobiletin to 5-DN.
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Signaling Pathway
5-Demethylnobiletin exerts its biological effects by modulating various intracellular signaling

pathways. One key pathway is the LKB1-AMPK cascade, which is crucial for regulating cellular

energy homeostasis and lipid metabolism.
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5-Demethylnobiletin (5-DN) Action on LKB1-AMPK Pathway
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Caption: 5-DN inhibits lipid accumulation via the LKB1-AMPK pathway.
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To cite this document: BenchChem. [5-Demethylnobiletin: A Technical Guide to Natural
Sources and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666342#5-demethylnobiletin-natural-sources-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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